Cas no 2137634-06-9 (4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl)-)
4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl)-
-
- Inchi: 1S/C13H23NO2/c15-11-3-8-14(9-4-11)12-5-10-16-13(12)6-1-2-7-13/h11-12,15H,1-10H2
- InChI Key: QCPNALQODQKGDQ-UHFFFAOYSA-N
- SMILES: N1(C2C3(CCCC3)OCC2)CCC(O)CC1
4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766380-0.05g |
1-{1-oxaspiro[4.4]nonan-4-yl}piperidin-4-ol |
2137634-06-9 | 95% | 0.05g |
$1056.0 | 2024-05-22 | |
| Enamine | EN300-766380-0.1g |
1-{1-oxaspiro[4.4]nonan-4-yl}piperidin-4-ol |
2137634-06-9 | 95% | 0.1g |
$1106.0 | 2024-05-22 | |
| Enamine | EN300-766380-0.25g |
1-{1-oxaspiro[4.4]nonan-4-yl}piperidin-4-ol |
2137634-06-9 | 95% | 0.25g |
$1156.0 | 2024-05-22 | |
| Enamine | EN300-766380-0.5g |
1-{1-oxaspiro[4.4]nonan-4-yl}piperidin-4-ol |
2137634-06-9 | 95% | 0.5g |
$1207.0 | 2024-05-22 | |
| Enamine | EN300-766380-1.0g |
1-{1-oxaspiro[4.4]nonan-4-yl}piperidin-4-ol |
2137634-06-9 | 95% | 1.0g |
$1256.0 | 2024-05-22 | |
| Enamine | EN300-766380-2.5g |
1-{1-oxaspiro[4.4]nonan-4-yl}piperidin-4-ol |
2137634-06-9 | 95% | 2.5g |
$2464.0 | 2024-05-22 | |
| Enamine | EN300-766380-5.0g |
1-{1-oxaspiro[4.4]nonan-4-yl}piperidin-4-ol |
2137634-06-9 | 95% | 5.0g |
$3645.0 | 2024-05-22 | |
| Enamine | EN300-766380-10.0g |
1-{1-oxaspiro[4.4]nonan-4-yl}piperidin-4-ol |
2137634-06-9 | 95% | 10.0g |
$5405.0 | 2024-05-22 |
4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl)- Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl)-
Introduction to 4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl) and Its Significance in Modern Chemical Research
4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl), identified by the CAS number 2137634-06-9, represents a fascinating compound in the realm of pharmaceutical and biochemical research. This spirocyclic derivative combines the structural complexity of a spirooxane moiety with the functional versatility of a piperidine ring, making it a subject of intense interest for scientists exploring novel molecular architectures. The compound's unique scaffold has garnered attention due to its potential applications in drug design, particularly in the development of bioactive molecules that can interact with biological targets in innovative ways.
The core structure of 4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl) consists of a spirocyclic oxane ring linked to a piperidine nitrogen-containing heterocycle. This configuration introduces a rigid yet flexible framework that can be exploited to modulate physicochemical properties such as solubility, lipophilicity, and metabolic stability. These attributes are critical for optimizing pharmacokinetic profiles, ensuring that the compound behaves favorably when tested in vitro and in vivo.
In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit unique conformational preferences and binding affinities. The spirooxane moiety in 4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl) provides a stable core that can be further functionalized to introduce specific pharmacophores. This adaptability has made it a valuable building block for medicinal chemists seeking to design molecules with enhanced binding interactions at biological targets.
One of the most compelling aspects of this compound is its potential as a scaffold for developing therapeutic agents. The piperidine ring is a well-documented pharmacophore found in numerous approved drugs, known for its ability to enhance oral bioavailability and improve metabolic profiles. By integrating this motif with the spirooxane structure, researchers aim to create molecules that combine the advantages of both frameworks.
Recent studies have begun to explore the biological activity of derivatives related to 4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl). Initial investigations suggest that this compound and its analogs may exhibit promising interactions with enzymes and receptors involved in various disease pathways. For instance, modifications to the spirooxane ring have shown potential in modulating enzyme activity associated with inflammatory responses and metabolic disorders. These findings underscore the compound's significance as a lead candidate for further pharmacological exploration.
The synthesis of 4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl) presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to access such intricate molecular architectures. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing the spirocyclic core while maintaining high levels of enantioselectivity.
The chemical properties of CAS no 2137634-06-9 also make it an attractive candidate for exploring new synthetic pathways. Its reactivity allows for diverse functionalization strategies, enabling researchers to tailor the molecule for specific applications. This flexibility is crucial for drug discovery pipelines, where rapid iteration and optimization are often required.
In conclusion, 4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities position it as a promising candidate for further investigation. As synthetic chemistry continues to evolve, compounds like this will play an increasingly important role in the development of next-generation therapeutic agents.
2137634-06-9 (4-Piperidinol, 1-(1-oxaspiro[4.4]non-4-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)